2-((1H-indol-3-yl)thio)-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)acetamide

• IUPAC Name: N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]-2-(1H-indol-3-ylsulfanyl)acetamide
• InChI: InChI=1S/C19H17N5O3S/c25-16(11-28-15-10-22-14-6-2-1-4-12(14)15)20-8-9-24-18(26)13-5-3-7-21-17(13)23-19(24)27/h1-7,10,22H,8-9,11H2,(H,20,25)(H,21,23,27)
• InChI Key: KFRLUBPUIKJNAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)SCC(=O)NCCN3C(=O)C4=C(NC3=O)N=CC=C4
• Molecular Formula: C19H17N5O3S
• Molecular Weight: 395.4 g/mol

Description

2-((1H-indol-3-yl)thio)-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C19H17N5O3S and its molecular weight is 395.44. The purity is usually 95%.
BenchChem offers high-quality 2-((1H-indol-3-yl)thio)-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1H-indol-3-yl)thio)-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Antiallergic Agents : A series of N-(pyridin-4-yl)-(indol-3-yl)alkylamides, which share a structural similarity to the queried compound, were synthesized and evaluated for their antiallergic potency. One specific amide was found to be significantly more potent than astemizole, a known antihistamine, in inhibiting histamine release and interleukin production, showcasing its potential as a novel antiallergic agent (Menciu et al., 1999).

• Antimicrobial Agents : Research on pyrimidinone and oxazinone derivatives, starting from citrazinic acid, revealed compounds with significant antibacterial and antifungal activities, comparable to standard drugs such as streptomycin and fusidic acid. This demonstrates the potential of such compounds in addressing microbial resistance (Hossan et al., 2012).

• Anti-Inflammatory and Analgesic Activity : Pyrimidine derivatives synthesized from various starting materials showed promising anti-inflammatory and analgesic activities in preliminary screenings, indicating their potential for developing new pain management therapies (Sondhi et al., 2009).

• Antioxidant Activity : The synthesis of indole-based heterocycles aimed at creating high-efficiency antioxidants against ROS demonstrated some compounds' significant antioxidant activity, showcasing their potential in oxidative stress-related disease management (Aziz et al., 2021).

• Antitumor Activities : The synthesis and evaluation of various heterocyclic compounds incorporating a thiadiazole moiety against the cotton leafworm indicated potential insecticidal properties. This research suggests the broader applicability of such compounds in pest control and possibly in targeting cancer cells due to their cytotoxic activities (Fadda et al., 2017).